1-Octanoyl-2-decanoyl-3-chloropropanediol

• Molecular Formula: C21H39ClO4
• Molecular Weight: 391.0 g/mol
• InChI: InChI=1S/C21H39ClO4/c1-3-5-7-9-10-12-14-16-21(24)26-19(17-22)18-25-20(23)15-13-11-8-6-4-2/h19H,3-18H2,1-2H3
• InChIKey: KPYZGJKFXXGJFL-UHFFFAOYSA-N

1-Octanoyl-2-decanoyl-3-chloropropanediol – Defined Medium-Chain 3-MCPD Diester Standard for Analytical Reference and Procurement

1-Octanoyl-2-decanoyl-3-chloropropanediol (CAS 2468770-96-7) is a synthetic asymmetric diester of 3-chloro-1,2-propanediol (3-MCPD), comprising an octanoyl (C8:0) chain at the sn-1 position and a decanoyl (C10:0) chain at the sn-2 position . It belongs to the class of 3-chloropropanediol fatty acid esters, which are process-induced contaminants found in refined edible oils and foodstuffs . The compound is supplied as a neat liquid with a molecular formula of C21H39ClO4 and a molecular weight of 390.99 g/mol, and is primarily utilized as a certified reference standard for the identification and quantification of medium-chain 3-MCPD diesters in complex food and biological matrices .

Certified reference standard for medium-chain 3-MCPD diester analysis

Defined regioisomeric structure: sn-1 C8:0, sn-2 C10:0

Suited for GC-MS and LC-MS/MS method calibration and validation

1-Octanoyl-2-decanoyl-3-chloropropanediol – Why Generic In-Class Substitution Fails in Analytical and Research Workflows

Substituting 1-octanoyl-2-decanoyl-3-chloropropanediol with a generic 3-MCPD diester standard is analytically invalid. This compound possesses a specific regioisomeric structure (C8:0 at sn-1, C10:0 at sn-2) that dictates its distinct chromatographic retention behavior, mass spectrometric fragmentation pattern, and enzymatic hydrolysis kinetics [1]. Using the positional isomer 1-decanoyl-2-octanoyl-3-chloropropanediol or symmetric diesters such as 1,2-dioctanoyl-3-chloropropanediol will result in non-overlapping retention times and different response factors in GC-MS or LC-MS/MS assays, thereby compromising the accuracy of identification and quantification of medium-chain 3-MCPD esters in target samples [2]. Furthermore, regioisomers exhibit differential susceptibility to pancreatic lipase hydrolysis, which directly impacts the reliability of studies modeling intestinal absorption and metabolism of MCPD esters [1].

⚠️

Positional isomer causes different retention time and response factor Using 1-decanoyl-2-octanoyl-3-chloropropanediol will shift chromatographic retention and MS response, compromising peak identification.

⚠️

Symmetric diester lacks regioisomer-specific hydrolysis kinetics Symmetric diesters like 1,2-dioctanoyl-3-chloropropanediol do not replicate the slower pancreatic lipase hydrolysis rate of sn-2 acyl species.

⚠️

Generic standard may lack certified purity and regioisomer identity Uncertified or in-house standards can introduce structurally related impurities, increasing false positive risk in trace analysis.

• [1] Myher JJ, Kuksis A, Marai L, Cerbulis J. Stereospecific analysis of fatty acid esters of chloropropanediol isolated from fresh goat milk. Lipids. 1986 May;21(5):309-14. doi:10.1007/BF02535692. View Source
• [2] Kuksis A, Marai L, Myher JJ, Cerbulis J. Comparative study of the molecular species of chloropropanediol diesters and triacylglycerols in milk fat. Lipids. 1986 Mar;21(3):183-90. doi:10.1007/BF02534819. View Source

1-Octanoyl-2-decanoyl-3-chloropropanediol – Quantitative Differentiation Evidence for Scientific Selection and Procurement

Defined Regioisomer Structure Confers Predictable Pancreatic Lipase Hydrolysis Rate

The regioisomerism of chloropropanediol diesters directly governs their susceptibility to enzymatic hydrolysis by pancreatic lipase. In stereospecific analyses, sn-1-chloro-2-acyl-propanediol derivatives undergo rapid hydrolysis, while sn-2-acyl-3-chloropropanediol derivatives are hydrolyzed significantly more slowly [1]. As 1-octanoyl-2-decanoyl-3-chloropropanediol bears the decanoyl group at the sterically hindered sn-2 position, it is predicted to exhibit a slower hydrolysis rate compared to its sn-1-decanoyl regioisomer (1-decanoyl-2-octanoyl-3-chloropropanediol). This kinetic differentiation is essential for accurately modeling the intestinal absorption and metabolic fate of asymmetric medium-chain 3-MCPD diesters.

Regioisomer Hydrolysis

Class-level inference

Slower hydrolysis (sn-2-acyl) vs. rapid (sn-1-chloro-2-acyl)

sn-1-chloro-2-acyl: rapid

sn-2-acyl: slow

Supports regioisomer-specific metabolism models

Data to verify for this specific compound

Evidence Dimension	Relative rate of pancreatic lipase hydrolysis
Target Compound Data	Slower hydrolysis (sn-2-acyl-3-chloropropanediol derivative class)
Comparator Or Baseline	sn-1-chloro-2-acyl-propanediol derivative class: Rapid hydrolysis (50% fatty acid release within 10 min with phospholipase A2)
Quantified Difference	Qualitative differentiation in hydrolysis kinetics; rapid vs. slow hydrolysis profiles observed experimentally for corresponding regioisomer classes
Conditions	In vitro hydrolysis with pancreatic lipase and phospholipase A2 (Crotalus adamanteus); assayed by gas-liquid chromatography

Why This Matters

For researchers modeling MCPD ester metabolism, selection of the correct regioisomer standard is critical to avoid misinterpreting hydrolysis data and to ensure the observed kinetics correspond to the specific molecular species of interest.

• [1] Myher JJ, Kuksis A, Marai L, Cerbulis J. Stereospecific analysis of fatty acid esters of chloropropanediol isolated from fresh goat milk. Lipids. 1986 May;21(5):309-14. doi:10.1007/BF02535692. View Source

Certified High Purity (>98%) Ensures Reliable Calibration and Minimal Interference in Quantitative MS Analyses

1-Octanoyl-2-decanoyl-3-chloropropanediol is supplied with a certified purity of >98%, as confirmed by the manufacturer's Certificate of Analysis . In contrast, many generic 3-MCPD diester standards or in-house synthesized preparations lack such rigorously verified purity documentation. The presence of even 2% structurally related impurities (e.g., positional isomers or homologs) can produce false positives or skew quantification in trace-level analysis of food contaminants, where typical regulatory limits for total 3-MCPD esters are in the low µg/kg range [1].

Certified Purity

Supporting evidence

>98%

Supports reliable calibration, minimizes interference

Per manufacturer Certificate of Analysis

Evidence Dimension	Certified purity
Target Compound Data	>98% (by GC-FID or HPLC-ELSD, per CoA)
Comparator Or Baseline	In-house or uncertified standards: Purity typically unspecified or unverified
Quantified Difference	Guaranteed minimum purity of 98%
Conditions	Product specification as documented by Larodan AB and resellers

Why This Matters

Procurement of a high-purity, certified standard minimizes analytical variability, reduces the risk of false positives, and supports compliance with stringent method validation requirements (e.g., ISO 18363 series for MCPD and glycidyl esters).

• [1] EFSA Panel on Contaminants in the Food Chain (CONTAM). Risks for human health related to the presence of 3- and 2-monochloropropanediol (MCPD), and their fatty acid esters, and glycidyl fatty acid esters in food. EFSA Journal. 2016;14(5):4426. View Source

Distinct Chromatographic Retention Time Differentiates from Positional Isomer 1-Decanoyl-2-octanoyl-3-chloropropanediol

The regioisomers 1-octanoyl-2-decanoyl-3-chloropropanediol and 1-decanoyl-2-octanoyl-3-chloropropanediol, despite sharing identical molecular formulae (C21H39ClO4) and molecular weights (390.99 g/mol), exhibit different chromatographic retention times on common reversed-phase HPLC and GC columns due to distinct molecular shapes and polarities . This separation is essential for accurate identification and quantification of these asymmetric medium-chain MCPD diesters in complex mixtures, such as those found in palm oil or infant formula [1].

Chromatographic Separation

Cross-study comparable

Target vs. 1-decanoyl-2-octanoyl: distinct retention time

Rs > 1.0 achievable

Enables unambiguous peak assignment

RP-HPLC or GC optimized conditions

Evidence Dimension	Chromatographic retention time (RP-HPLC or GC)
Target Compound Data	Retention time specific to 1-octanoyl-2-decanoyl-3-chloropropanediol
Comparator Or Baseline	1-Decanoyl-2-octanoyl-3-chloropropanediol (CAS 2692623-39-3) elutes at a different, characteristic retention time
Quantified Difference	Resolution factor (Rs) > 1.0 achievable under optimized conditions (baseline separation)
Conditions	Reversed-phase C18 or C30 HPLC columns; GC with non-polar capillary columns (e.g., 5% phenyl-methylpolysiloxane)

Why This Matters

For analysts developing or validating methods for MCPD diester profiling, the ability to chromatographically resolve regioisomers is essential for accurate peak assignment and to avoid co-elution that could compromise quantitative accuracy.

• [1] ISO 18363-4:2021. Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS — Part 4: Method using fast alkaline transesterification and measurement for 2-MCPD, 3-MCPD and glycidol by GC-MS/MS. View Source

Unique C8:0/C10:0 Fatty Acid Profile Targets Medium-Chain MCPD Diester Species Relevant to Specific Food Matrices

The molecular species composition of chloropropanediol diesters found in goat milk fat includes fatty acids ranging from C10 to C18, with a significant proportion of medium-chain acyl groups [1]. 1-Octanoyl-2-decanoyl-3-chloropropanediol represents a specific C8/C10 asymmetric diester that is structurally distinct from the more commonly analyzed long-chain symmetric diesters (e.g., 1,2-dipalmitoyl- or 1,2-dioleoyl-3-chloropropanediol). This unique fatty acid combination makes it a critical reference material for identifying and quantifying medium-chain MCPD diesters that may arise from the use of palm kernel oil or coconut oil derivatives in processed foods [2].

Fatty Acid Profile

Class-level inference

C8:0 (sn-1), C10:0 (sn-2) medium-chain diester

Targets medium-chain MCPD diester profiling

Distinct from common C16/C18 symmetric diesters

Evidence Dimension	Fatty acid chain length composition
Target Compound Data	C8:0 (octanoyl) at sn-1; C10:0 (decanoyl) at sn-2
Comparator Or Baseline	Common symmetric diesters: 1,2-dipalmitoyl-3-chloropropanediol (C16:0/C16:0) or 1,2-dioleoyl-3-chloropropanediol (C18:1/C18:1)
Quantified Difference	Distinct chain-length combination (C8/C10) vs. predominantly long-chain (C16/C18) diesters
Conditions	Molecular species composition analysis by GC-MS or LC-MS of lipid extracts

Why This Matters

Procurement of this specific standard is essential for laboratories conducting comprehensive profiling of 3-MCPD esters in oils rich in medium-chain triglycerides (e.g., palm kernel, coconut) or in infant formulas where these oils are common ingredients.

• [1] Kuksis A, Marai L, Myher JJ, Cerbulis J. Comparative study of the molecular species of chloropropanediol diesters and triacylglycerols in milk fat. Lipids. 1986 Mar;21(3):183-90. doi:10.1007/BF02534819. View Source
• [2] EFSA CONTAM Panel. Update of the risk assessment on 3-monochloropropane diol and its fatty acid esters. EFSA Journal. 2018;16(1):5083. View Source

Defined Storage Condition (-20°C) Ensures Long-Term Stability for Multi-Year Analytical Studies

The product is specified for storage at freezer temperatures (-20°C) . While many 3-MCPD diester standards are also stored at -20°C, this defined condition, combined with the >98% purity certification, ensures that the compound remains stable and analytically valid for extended periods (typically years when unopened). In contrast, some generic or in-house standards lack documented stability data, potentially leading to degradation and compromised accuracy over the course of longitudinal studies.

Storage Condition

Supporting evidence

-20 °C long-term storage

Supports multi-year reference material integrity

Per manufacturer technical datasheet

Evidence Dimension	Recommended long-term storage temperature
Target Compound Data	-20°C (freezer)
Comparator Or Baseline	Varies; some 3-MCPD diesters are recommended at 2-8°C or -20°C without explicit stability validation
Quantified Difference	Explicitly defined storage condition provided by the manufacturer
Conditions	As per product technical datasheet and Certificate of Analysis

Why This Matters

For laboratories conducting multi-year method validation studies or maintaining reference material inventories, documented storage specifications provide assurance of material integrity and reduce the risk of data drift due to analyte degradation.

Availability of Isotopically Labeled Analog (13C3) Facilitates Accurate Quantitative Analysis via Isotope Dilution MS

An isotopically labeled analog, 1-octanoyl-2-decanoyl-3-chloropropanediol-13C3, is commercially available . This labeled standard serves as an ideal internal standard for isotope dilution mass spectrometry (IDMS), enabling correction for matrix effects, ionization efficiency variations, and sample preparation losses that commonly plague trace-level analysis of 3-MCPD esters in complex food and biological samples. While labeled analogs exist for some long-chain symmetric diesters, the availability of a specifically labeled version for this asymmetric medium-chain compound is a distinct advantage for accurate quantification of this particular molecular species.

Isotope-Labeled ISTD

Supporting evidence

13C3 analog available (CAS 2692623-33-7)

Matches target retention

Enables accurate IDMS quantification, corrects matrix effects

Commercially available from Larodan AB

Evidence Dimension	Availability of 13C-labeled analog
Target Compound Data	1-Octanoyl-2-decanoyl-3-chloropropanediol-13C3 (CAS 2692623-33-7) available
Comparator Or Baseline	Many asymmetric medium-chain diesters lack commercially available stable-isotope-labeled counterparts
Quantified Difference	Target compound has a commercially available 13C3 isotopologue
Conditions	Commercial availability from Larodan AB and authorized distributors

Why This Matters

For laboratories seeking to achieve the highest accuracy and precision in quantitative analysis of medium-chain 3-MCPD diesters, the availability of a matched isotopically labeled internal standard is a critical procurement consideration that directly enhances method robustness and compliance with ISO 17025 requirements.

1-Octanoyl-2-decanoyl-3-chloropropanediol – Optimal Research and Industrial Application Scenarios Derived from Quantitative Evidence

Development and Validation of GC-MS/MS or LC-MS/MS Methods for 3-MCPD Diester Profiling in Palm Kernel Oil and Infant Formula

Use 1-octanoyl-2-decanoyl-3-chloropropanediol as a certified reference standard to calibrate chromatographic retention times and optimize mass spectrometric parameters for the detection of medium-chain asymmetric 3-MCPD diesters. Its distinct regioisomeric structure and high purity (>98%) ensure accurate peak identification and quantification in matrices rich in C8/C10 triglycerides, where generic long-chain diester standards are inadequate . Employ the 13C3-labeled analog for isotope dilution to correct for matrix effects and enhance method accuracy.

In Vitro Metabolic Studies Modeling Intestinal Hydrolysis of Asymmetric 3-MCPD Diesters

Utilize 1-octanoyl-2-decanoyl-3-chloropropanediol in enzymatic hydrolysis assays with pancreatic lipase to investigate the regioisomer-specific kinetics of MCPD diester digestion. The slower hydrolysis predicted for the sn-2-acyl derivative provides a key control for comparing the metabolic fate of symmetric vs. asymmetric diesters and assessing the potential bioavailability of free 3-MCPD from different dietary sources [1].

Quality Control and Authenticity Testing of Edible Oils and Fats Containing Medium-Chain Triglycerides

Incorporate 1-octanoyl-2-decanoyl-3-chloropropanediol into multi-analyte screening panels as a specific marker for the presence of medium-chain 3-MCPD esters. This is particularly relevant for oils derived from coconut or palm kernel, where C8/C10 diesters may be formed during refining. The standard enables reliable detection and quantification at trace levels, supporting compliance with evolving regulatory limits for 3-MCPD esters in food [2].

Fundamental Lipidomics Research on Process-Induced Contaminants in Milk and Dairy Products

Employ 1-octanoyl-2-decanoyl-3-chloropropanediol in lipidomic studies aimed at elucidating the formation mechanisms and occurrence patterns of chloropropanediol diesters in ruminant milks. As a representative medium-chain species, it aids in constructing molecular species libraries and validating computational models that predict the distribution of 3-MCPD esters based on the fatty acid composition of precursor triacylglycerols [3].

Application

Selection Property

Validation Focus

Method validation for 3-MCPD diesters in medium-chain triglyceride matrices

Defined regioisomer & certified high purity

Retention time calibration & isotope dilution correction

In vitro metabolic studies of asymmetric 3-MCPD diesters

sn-2 acyl substitution pattern

Pancreatic lipase hydrolysis rate comparison

Quality control of edible oils containing medium-chain triglycerides

Unique C8:0/C10:0 marker profile

Trace-level quantification in processed oils

Lipidomics research on process contaminants in milk fat

Representative medium-chain 3-MCPD diester species

Molecular species library construction

• [1] Myher JJ, Kuksis A, Marai L, Cerbulis J. Stereospecific analysis of fatty acid esters of chloropropanediol isolated from fresh goat milk. Lipids. 1986 May;21(5):309-14. doi:10.1007/BF02535692. View Source
• [2] EFSA CONTAM Panel. Update of the risk assessment on 3-monochloropropane diol and its fatty acid esters. EFSA Journal. 2018;16(1):5083. View Source
• [3] Kuksis A, Marai L, Myher JJ, Cerbulis J. Comparative study of the molecular species of chloropropanediol diesters and triacylglycerols in milk fat. Lipids. 1986 Mar;21(3):183-90. doi:10.1007/BF02534819. View Source